rac-(3R,4S)-4-ethynyloxolan-3-ol
Description
Future Directions
The future directions for research on a compound like “rac-(3R,4S)-4-ethynyloxolan-3-ol” could include further studies to fully elucidate its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more comprehensive safety testing would be beneficial .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-ethynyloxolan-3-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-bromo-1-phenyl-1-propene", "propargyl alcohol", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium bicarbonate", "water", "magnesium sulfate", "sodium chloride", "ethyl acetate" ], "Reaction": [ "Step 1: Deprotonation of propargyl alcohol with sodium hydride in tetrahydrofuran to form the corresponding sodium alkoxide.", "Step 2: Addition of 2-bromo-1-phenyl-1-propene to the reaction mixture to form the propargyl ether intermediate.", "Step 3: Hydrolysis of the propargyl ether intermediate with acetic acid and water to form the corresponding alcohol intermediate.", "Step 4: Conversion of the alcohol intermediate to the corresponding tosylate intermediate using p-toluenesulfonyl chloride and pyridine.", "Step 5: Reaction of the tosylate intermediate with sodium ethynide to form the corresponding alkyne intermediate.", "Step 6: Cyclization of the alkyne intermediate with sodium bicarbonate in water to form the target compound rac-(3R,4S)-4-ethynyloxolan-3-ol.", "Step 7: Isolation of the target compound by extraction with ethyl acetate, drying over magnesium sulfate, and purification by column chromatography." ] } | |
CAS RN |
2307750-64-5 |
Product Name |
rac-(3R,4S)-4-ethynyloxolan-3-ol |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
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